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Compound of Interest

Compound Name: S-1-Cbz-3-Boc-aminopyrrolidine

Cat. No.: B057388

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
synthesis, and applications of (S)-1-Cbz-3-(Boc-amino)pyrrolidine (CAS Number: 122536-74-
7). This chiral pyrrolidine derivative is a valuable building block in modern medicinal chemistry,
offering a versatile scaffold for the synthesis of complex pharmaceutical compounds.

Core Chemical Properties

(S)-1-Cbz-3-(Boc-amino)pyrrolidine, also known by its IUPAC name benzyl (3S)-3-(tert-
butoxycarbonylamino)pyrrolidine-1-carboxylate, is a doubly protected aminopyrrolidine. The
presence of both a carboxybenzyl (Cbz) group on the pyrrolidine nitrogen and a tert-
butoxycarbonyl (Boc) group on the 3-amino substituent allows for orthogonal deprotection
strategies, making it a highly useful intermediate in multi-step syntheses.

Physicochemical Data
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Property Value Source(s)
CAS Number 122536-74-7 [1]
Molecular Formula C17H24N204 [1]
Molecular Weight 320.38 g/mol [1]
Melting Point 124-125 °C [1]

Boiling Point (Predicted)

458.5+44.0 °C

[1]

Density (Predicted) 1.17 g/cm3 [1]
pKa (Predicted) 12.25 +0.20 [1]
Storage Temperature 2-8°C [1]

Synonyms

e benzyl (3S)-3-(tert-butoxycarbonylamino)pyrrolidine-1-carboxylate[1]

(35)-[1]

(phenylmethyl) ester[1]

Synthesis and Reactivity

The synthesis of (S)-1-Cbz-3-(Boc-amino)pyrrolidine typically involves a two-step process

benzyl (S)-3-((tert-butoxycarbonyl)amino)pyrrolidine-1-carboxylate[1]

(S)-3-[[(tert-Butoxyl)carbonyl]amino]-1-pyrrolidinecarboxylic acid phenylmethyl ester[1]

1-Pyrrolidinecarboxylic acid, 3-[[(1,1-diMethylethoxy)carbonyl]aMino]-, phenylMethyl ester,

(3S)-3-[[(2-methylpropan-2-yl)oxy-oxomethylJamino]-1-pyrrolidinecarboxylic acid

starting from a suitable chiral precursor, such as (S)-3-aminopyrrolidine derivatives. A common

strategy is the sequential protection of the two amino groups.

Representative Synthetic Workflow
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The following diagram illustrates a typical synthetic route to (S)-1-Cbz-3-(Boc-
amino)pyrrolidine, starting from (S)-3-aminopyrrolidine. This workflow is based on established
protection chemistries for amines.

Caption: Synthetic workflow for (S)-1-Cbz-3-(Boc-amino)pyrrolidine.

Experimental Protocol: Synthesis of a Related
Compound, (R)-1-benzyl-3-(tert-
butoxycarbonylamino)pyrrolidine

While a specific protocol for the title compound is not readily available in the searched
literature, a detailed procedure for the synthesis of a closely related analogue, (R)-1-benzyl-3-
(tert-butoxycarbonylamino)pyrrolidine, provides a valuable reference.[2] This protocol can be
adapted by starting with the corresponding (S)-enantiomer and using benzyl chloroformate for
the Cbz protection step.

Step 1: Boc Protection of (R)-1-benzyl-3-aminopyrrolidine[2]

A solution of sodium bicarbonate (5.92 g, 70.5 mmol) in 118 mL of deionized water is
prepared.

e This aqueous solution is added to a solution of (R)-(+)-1-benzyl-3-aminopyrrolidine (5.00 g,
28.4 mmol) in 118 mL of acetonitrile.

e The resulting mixture is stirred at room temperature for 10 minutes.

» Di-tert-butyl dicarbonate (6.22 g, 28.5 mmol) is then added, and the reaction mixture is
stirred overnight at room temperature.

o Upon completion, the reaction mixture is concentrated under reduced pressure.

e The residue is extracted three times with dichloromethane.

e The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/synthesis/131878-23-4.htm
https://www.chemicalbook.com/synthesis/131878-23-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e The crude product is purified by flash column chromatography (eluent:
methanol/dichloromethane = 2:98) to yield tert-butyl (R)-(1-benzylpyrrolidin-3-yl)carbamate.

[2]

Reactivity and Deprotection Strategies

The utility of (S)-1-Cbz-3-(Boc-amino)pyrrolidine as a synthetic intermediate stems from the
orthogonal nature of its two protecting groups. The Boc group is labile under acidic conditions,
while the Cbz group is typically removed by catalytic hydrogenolysis. This allows for selective
deprotection and subsequent functionalization at either the 3-amino or the 1-pyrrolidinyl
position.

e Boc Group Removal: The Boc group can be cleaved using strong acids such as
trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), or with hydrochloric acid
(HCI) in an organic solvent.[3] This selective deprotection exposes the primary amine at the
3-position for further reactions.

e Cbz Group Removal: The Cbz group is commonly removed by catalytic hydrogenolysis,
using a palladium catalyst (e.g., Pd/C) under a hydrogen atmosphere.[4] This method is
generally mild and does not affect the Boc group. Alternative methods for Cbz deprotection
include the use of strong acids like HBr in acetic acid or transfer hydrogenolysis.[4][5]

The following diagram illustrates the selective deprotection pathways for (S)-1-Cbz-3-(Boc-
amino)pyrrolidine, highlighting its role as a versatile chiral building block.

Caption: Selective deprotection and functionalization pathways.

Applications in Drug Discovery and Organic
Synthesis

(S)-1-Chz-3-(Boc-amino)pyrrolidine is a key intermediate in the synthesis of a wide range of
biologically active molecules. Its chiral nature is particularly important in the development of
enantiomerically pure drugs, where specific stereochemistry is often crucial for therapeutic
efficacy.[6]

Key application areas include:
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» Pharmaceutical Development: It serves as a foundational element in the synthesis of novel
therapeutics, especially those targeting neurological disorders.[6]

o Peptide Synthesis: The protected amino acid-like structure makes it a valuable component in
the synthesis of peptidomimetics and complex peptides.[6]

o Chiral Catalysis: It can be used as a chiral auxiliary in asymmetric synthesis to control the
stereochemical outcome of reactions.[6]

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, Mass Spectrometry) for (S)-1-
Cbz-3-(Boc-amino)pyrrolidine (CAS 122536-74-7) are not consistently available in the public
domain literature. Researchers are advised to acquire and interpret their own analytical data
upon synthesis or purchase of this compound. For reference, *H NMR data for the related
compound, (R)-1-benzyl-3-(tert-butoxycarbonylamino)pyrrolidine, has been reported as: *H
NMR (400 MHz, CDClz): 8 7.36-7.26 (m, 5H), 4.86 (bs, 1H), 4.18 (bs, 1H), 3.61 (s, 2H), 2.79
(bs, 1H), 2.65-2.61 (m, 1H), 2.54 (d, J=8.0 Hz, 1H), 2.34-2.25 (m, 2H), 1.61-1.51 (m, 1H), 1.46
(s, 9H).[2]

Safety Information

As with all chemical reagents, (S)-1-Cbz-3-(Boc-amino)pyrrolidine should be handled in a well-
ventilated fume hood with appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat. For detailed safety information, please refer to the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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